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Compound of Interest

Compound Name: 2-Bromoisonicotinohydrazide

Cat. No.: B1267980 Get Quote

A Comprehensive Technical Guide to 2-
Bromoisonicotinohydrazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of 2-Bromoisonicotinohydrazide. It includes key quantitative data, detailed

experimental protocols for its synthesis and potential biological evaluation, and conceptual

diagrams to illustrate relevant processes.

Core Properties of 2-Bromoisonicotinohydrazide
2-Bromoisonicotinohydrazide, also known as 2-Bromo-isonicotinic acid hydrazide, is a

heterocyclic organic compound.[1] Its structure, featuring a pyridine ring substituted with a

bromine atom and a hydrazide group, makes it a valuable intermediate in the synthesis of more

complex molecules, particularly in the fields of medicinal chemistry and materials science.[1]

Physical and Chemical Data Summary
The fundamental physicochemical properties of 2-Bromoisonicotinohydrazide are

summarized in the table below for quick reference.
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Property Value Source(s)

Molecular Formula C₆H₆BrN₃O [2][3][4]

Molecular Weight 216.04 g/mol [2][3][4]

CAS Number 29849-15-8 [2][3][5]

Appearance Solid

SMILES String NNC(=O)c1ccnc(Br)c1 [2][4]

InChI Key
MVSAMJDHWXHUNN-

UHFFFAOYSA-N
[4]

Topological Polar Surface Area

(TPSA)
68.01 Å² [2]

LogP 0.4476 [2]

Hydrogen Bond Donors 2 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bonds 1 [2]

Storage Conditions Sealed in dry, 2-8°C [3]

Spectral Data
Characterization of 2-Bromoisonicotinohydrazide is typically achieved through standard

spectroscopic methods. While specific spectra are proprietary to individual suppliers, the

following techniques are essential for structure confirmation and purity assessment:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are used

to confirm the proton and carbon framework of the molecule.

Infrared (IR) Spectroscopy: IR analysis helps in identifying characteristic functional groups,

such as the C=O (carbonyl) of the hydrazide and the N-H stretches.[6][7]

Mass Spectrometry (MS): This technique is used to determine the molecular weight and

fragmentation pattern, confirming the compound's identity.[6]
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Researchers can find spectral information for various compounds in databases like PubChem,

which aggregates data from sources including SpectraBase and the Human Metabolome

Database (HMDB).[8]

Experimental Protocols
This section details the methodologies for the synthesis and potential biological evaluation of 2-
Bromoisonicotinohydrazide.

Synthesis of 2-Bromoisonicotinohydrazide
The most common route for synthesizing 2-Bromoisonicotinohydrazide is through the

reaction of 2-bromoisonicotinic acid with hydrazine.[1]

Protocol:

Esterification: 2-Bromoisonicotinic acid is first converted to its corresponding ester (e.g.,

methyl 2-bromoisonicotinate) by reacting it with an alcohol (e.g., methanol) in the presence

of an acid catalyst (e.g., sulfuric acid) under reflux.

Hydrazinolysis: The resulting ester is then reacted with hydrazine hydrate, typically in an

alcoholic solvent like ethanol.

Reaction Conditions: The mixture is heated under reflux for several hours.

Isolation: Upon cooling, the product, 2-Bromoisonicotinohydrazide, often precipitates out

of the solution.

Purification: The crude product is collected by filtration, washed with a cold solvent (e.g.,

ethanol or water), and can be further purified by recrystallization to yield the final, pure

compound.[7]
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Caption: General synthesis workflow for 2-Bromoisonicotinohydrazide.

Protocol for Antimicrobial Activity Screening
Derivatives of isonicotinic acid hydrazide are well-known for their antimicrobial properties.[9]

[10] A standard method to evaluate the potential antimicrobial activity of 2-
Bromoisonicotinohydrazide is the broth microdilution method to determine the Minimum

Inhibitory Concentration (MIC).

Protocol:

Preparation of Stock Solution: Dissolve a known weight of 2-Bromoisonicotinohydrazide in

a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

Serial Dilution: Perform a two-fold serial dilution of the stock solution in a 96-well microtiter

plate using appropriate microbial growth broth (e.g., Mueller-Hinton Broth).

Inoculation: Add a standardized suspension of the test microorganism (e.g., Staphylococcus

aureus, Escherichia coli) to each well.
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Controls: Include a positive control (broth with inoculum, no compound) and a negative

control (broth only).

Incubation: Incubate the plate at a suitable temperature (e.g., 37°C) for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Biological Activity and Applications
The core structure of 2-Bromoisonicotinohydrazide is related to isoniazid, a frontline

antitubercular drug. Hydrazide-hydrazones and related derivatives often exhibit a wide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1267980?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[7]

[9] The activity is often attributed to the N-acylhydrazone group, which can chelate metal ions

or interfere with essential cellular processes in pathogens.

While specific signaling pathways for 2-Bromoisonicotinohydrazide are not extensively

documented, its structural similarity to other nicotinic acid derivatives suggests potential as a

scaffold for developing new therapeutic agents.[9] Its primary role is as a building block in

organic synthesis to create more elaborate molecules for drug discovery and functional

materials development.[1]

Examples

2-Bromoisonicotinohydrazide
(Building Block)

Synthesis of
Novel Derivatives Potential Biological Activity

Antimicrobial

Anticancer

Antitubercular

Click to download full resolution via product page

Caption: Role as a precursor for compounds with potential bioactivity.

Safety and Handling
2-Bromoisonicotinohydrazide is classified as an acute toxicant if swallowed (Acute Tox. 4

Oral) and can cause skin, eye, and respiratory irritation.[3][11]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[3][11]

Precautionary Measures: Handle with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Use in a well-ventilated area or fume hood.

[1]
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Storage Class: It is classified under storage class 11 for combustible solids.

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling this

chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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